1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: (4-methoxyphenyl)-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N2O2/c1-16-3-5-17(6-4-16)15-21-11-13-22(14-12-21)20(23)18-7-9-19(24-2)10-8-18/h3-10H,11-15H2,1-2H3
• InChI Key: HOLVMUKXTWFNRK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)OC

Description

1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine, also known as MMPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMPP is a piperazine derivative that has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine is not fully understood, but it is believed to act as a dopamine receptor agonist. This means that it binds to dopamine receptors in the brain and activates them, leading to an increase in dopamine activity. Dopamine is a neurotransmitter that plays a key role in regulating mood, motivation, and reward, making 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine a valuable tool for studying these processes.
Biochemical and Physiological Effects
1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine has been found to have a wide range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, leading to increased motivation and reward-seeking behavior. 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine has also been found to have anxiolytic effects, reducing anxiety and stress levels in animal models. Additionally, 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine in lab experiments include its well-defined mechanism of action, high purity, and reliable synthesis method. However, there are also limitations to its use. 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine is a relatively new compound, and its long-term effects on the brain and body are not fully understood. Additionally, the high cost of synthesis and limited availability of 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine may limit its use in some research applications.

Future Directions

There are several future directions for research involving 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine. One area of interest is in the development of new drugs for the treatment of addiction and other psychiatric disorders. 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine has been shown to have potential as a treatment for addiction, and further research in this area could lead to the development of new and more effective treatments. Additionally, 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine could be used as a tool for studying the molecular mechanisms underlying addiction and other psychiatric disorders. Finally, research into the long-term effects of 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine on the brain and body could provide valuable insights into the safety and efficacy of this compound for use in scientific research.

Synthesis Methods

1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine can be synthesized through a multi-step process that involves the reaction of 4-methylbenzyl chloride with piperazine in the presence of a base. The resulting intermediate is then reacted with 4-methoxybenzoyl chloride to yield the final product, 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine. This synthesis method has been optimized to produce high yields of pure 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine, making it a reliable source for research applications.

Scientific Research Applications

1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine has been used in studies related to neuroscience, pharmacology, and drug discovery.